10.1039/B712673E | Ansa-bridged η5-cyclopentadienyl molybdenum and tungsten complexes: synthesis, structure and application in olefin epoxidation†

Ansa-bridged η5-cyclopentadienyl molybdenum and tungsten complexes: synthesis, structure and application in olefin epoxidation†

Dalton Transactions Pub Date: 2007-10-04 DOI: 10.1039/B712673E

Abstract

Ansa-bridged η⁵-cyclopentadienyl molybdenum and tungsten tricarbonyl complexes of formula [M(η⁵-C₅H₄(CH₂)₃-η¹-CH₂)(CO)₃] (M = Mo or W) were synthesized and the X-ray crystal structure of the tungsten complex is reported. In the epoxidation of cyclooctene the molybdenum compound shows a high catalytic activity, approaching the observed activities for the most reactive unbridged complexes of composition CpMo(CO)₃X (X = Cl, CH₃). The activity of the tungsten complex is also amongst the highest catalytic activities for the olefinic epoxidation of complexes with the composition CpW(CO)₃X and WO₂X₂L₂, reported so far. The low ring strain of the ansa-bridged system improves the stability of the complexes under oxidative conditions considerably in comparison to derivatives with a shorter bridge and therefore paves the way to introduction of chirality in these systems.

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Journal Name：Dalton Transactions

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